![molecular formula C13H24O4 B1201528 Decylmalonic acid CAS No. 4372-29-6](/img/structure/B1201528.png)
Decylmalonic acid
Overview
Description
Decylmalonic acid, also known as 2-Decylmalonic acid, is a chemical compound with the linear formula C13H24O4 . Its CAS Number is 4372-29-6 . It contains a total of 41 atoms, including 24 Hydrogen atoms, 13 Carbon atoms, and 4 Oxygen atoms .
Synthesis Analysis
The synthesis of Decylmalonic acid involves two stages . In the first stage, lauric acid reacts with N,N,N,N,N,N-hexamethylphosphoric triamide and lithium diisopropyl amide in tetrahydrofuran at temperatures between -40 and 22 degrees Celsius. In the second stage, carbon dioxide is added to the mixture in tetrahydrofuran at temperatures between -40 and 22 degrees Celsius. The reaction is carried out for 12 hours .
Molecular Structure Analysis
The molecular structure of Decylmalonic acid can be represented as a 2D Mol file or as a computed 3D SD file . The Decylmalonic acid molecule contains a total of 40 bonds, including 16 non-H bonds, 2 multiple bonds, 11 rotatable bonds, 2 double bonds, 2 carboxylic acids (aliphatic), and 2 hydroxyl groups .
Scientific Research Applications
Medicine: Therapeutic Agent Synthesis
Decylmalonic acid may serve as a precursor in the synthesis of therapeutic agents. Its potential lies in the development of novel compounds that can be used in the treatment of various diseases. The acid’s structure could be instrumental in creating molecules that target specific pathways or receptors within the body .
Environmental Science: Green Chemistry
In environmental science, Decylmalonic acid could be utilized in green chemistry applications. Its potential for forming biodegradable polymers or as an intermediate in the synthesis of environmentally friendly materials is significant. This aligns with the principles of green chemistry, which aim to reduce the chemical footprint on the environment .
Material Science: Polymer Production
Decylmalonic acid might be used in material science for the production of polymers with specific properties. Its incorporation into polymer chains could affect the flexibility, durability, and biodegradability of the materials, making it valuable for creating new types of plastics or resins .
Food Technology: Food Preservation
In the field of food technology, Decylmalonic acid could find applications as a food preservative. Its antimicrobial properties might be harnessed to extend the shelf life of food products or to maintain their quality during storage .
Cosmetics: Skincare Formulations
The cosmetic industry could benefit from the use of Decylmalonic acid in skincare formulations. It may act as a pH adjuster or an exfoliant, helping to improve skin texture and appearance. Research into its effects on the skin could lead to new cosmetic products .
Industrial Uses: Chemical Synthesis
Decylmalonic acid’s role in industrial applications could be in the synthesis of various chemicals. Its structure allows for the creation of compounds used in different industrial processes, potentially improving efficiency or reducing harmful byproducts .
Safety And Hazards
properties
IUPAC Name |
2-decylpropanedioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24O4/c1-2-3-4-5-6-7-8-9-10-11(12(14)15)13(16)17/h11H,2-10H2,1H3,(H,14,15)(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCUZVMHXDRSBKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC(C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30195918 | |
Record name | Decylmalonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30195918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Decylmalonic acid | |
CAS RN |
4372-29-6 | |
Record name | 2-Decylpropanedioic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4372-29-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Decylmalonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004372296 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Decylmalonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30195918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Decylmalonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.246 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does calcium di-n-decylmalonate influence calcium uptake in 'Golden Delicious' apples compared to CaCl2?
A1: While short-term (24 hours) experiments suggested that calcium di-n-decylmalonate might enhance calcium incorporation in 'Golden Delicious' apples compared to CaCl2, long-term studies revealed a different outcome. Apples dipped in a thickener containing CaCl2 and stored for 8 weeks exhibited greater firmness than those treated with calcium di-n-decylmalonate. [] This suggests that while calcium di-n-decylmalonate may initially facilitate calcium uptake, its long-term effect on calcium retention and subsequent fruit firmness is less pronounced than that of CaCl2.
Q2: What is the structure and molecular formula of a synthesized decylmalonic acid derivative mentioned in the research and what was its purpose?
A2: The research describes the synthesis of di-n-decylmalonic acid, among other derivatives, to investigate their effects on calcium ion penetration into 'Golden Delicious' apples. [] While the paper doesn't explicitly provide the molecular formula for di-n-decylmalonic acid, we can deduce it based on its name and the structure of malonic acid. Malonic acid has the formula CH2(COOH)2. Di-n-decylmalonic acid implies the two hydrogens on the central carbon are replaced with two n-decyl chains (C10H21). Therefore, its molecular formula would be C21H40O4.
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